N-(3-cyano-2-thiophenyl)-2-[4-(1,3,4-oxadiazol-2-yl)phenoxy]acetamide

• Molecular Formula: C15H10N4O3S
• Molecular Weight: 326.3 g/mol
• IUPAC Name: N-(3-cyanothiophen-2-yl)-2-[4-(1,3,4-oxadiazol-2-yl)phenoxy]acetamide
• InChI: InChI=1S/C15H10N4O3S/c16-7-11-5-6-23-15(11)18-13(20)8-21-12-3-1-10(2-4-12)14-19-17-9-22-14/h1-6,9H,8H2,(H,18,20)
• InChI Key: NBPYPVKMRZJRLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN=CO2)OCC(=O)NC3=C(C=CS3)C#N

Description

N-(3-cyano-2-thiophenyl)-2-[4-(1,3,4-oxadiazol-2-yl)phenoxy]acetamide is an aromatic ether.

Scientific Research Applications

1. Structural Characterization and Isomeric Properties

A study by Li Ying-jun (2012) focused on the structural characterization of a novel 1,3,4-oxadiazole derivative containing a benzimidazole moiety. This research utilized various techniques including NMR to determine the structure and the isomeric properties of the compound. The findings revealed that the dominant trans isomer of the compound was 64.5%, while the cis isomer was 35.5% (Li Ying-jun, 2012).

2. Pharmacological Potential

M. Faheem (2018) investigated the pharmacological potential of 1,3,4-oxadiazole and pyrazole novel derivatives, including their docking against targets like epidermal growth factor receptor (EGFR), tubulin, cyclooxygenase-2 (COX-2), and 5-lypoxygenase (5-LOX). The study found that these compounds showed binding and moderate inhibitory effects in all assays, suggesting their potential for pharmacological applications (M. Faheem, 2018).

3. Antimicrobial and Hemolytic Activity

Research by Samreen Gul et al. (2017) explored the antimicrobial and hemolytic activity of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides. This study identified that most of these compounds were active against selected microbial species, highlighting their potential for antimicrobial applications (Samreen Gul et al., 2017).

4. Collapsin Response Mediator Protein 1 (CRMP 1) Inhibitors

A study by Ishan I. Panchal et al. (2020) focused on the design, synthesis, and evaluation of 1,3,4-Oxadiazole derivatives as Collapsin response mediator protein 1 (CRMP 1) inhibitors, which could be potential treatments for small lung cancer. This research provided insights into the efficacy of these compounds against human lung cancer cell lines (Ishan I. Panchal et al., 2020).

5. Chemotherapeutic Applications

B. Kaya et al. (2017) designed and synthesized a series of hydrazide and oxadiazole derivatives, evaluating their antimicrobial activity and antiproliferative activity against human tumor cell lines. This research highlighted the potential of these compounds as chemotherapeutic agents (B. Kaya et al., 2017).